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Compound of Interest

Compound Name: Triredisol

CAS No.: 76773-81-4

Cat. No.: B1683672

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the hypothetical Retinoic Acid Receptor (RAR)

agonist, Triredisol, with established RAR agonists, All-Trans Retinoic Acid (ATRA) and

Tamibarotene. The information is intended to offer a framework for evaluating the potential

biological activity of new chemical entities in the field of retinoid signaling.

Comparative Analysis of RAR Agonist Activity
The following table summarizes the quantitative data for Triredisol (hypothetical), ATRA, and

Tamibarotene, focusing on their potency and selectivity for Retinoic Acid Receptors (RARs).
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Parameter
Triredisol
(Hypothetical)

All-Trans Retinoic
Acid (ATRA)

Tamibarotene

Target Receptor(s)
Highly selective for

RARα

Pan-agonist (RARα,

RARβ, RARγ)

Selective for RARα

and RARβ

EC50 for RARα

Activation
0.1 nM 169 nM[1]

More potent than

ATRA[2]

EC50 for RARβ

Activation
> 1000 nM 9 nM[1]

Specific agonist for

RARα/β[2]

EC50 for RARγ

Activation
> 1000 nM 2 nM[1]

Low affinity for

RARγ[3][4]

Cellular Differentiation

(HL-60)
ED50 = 5 nM ED50 ≈ 0.25 µM[5]

Several times more

potent than ATRA[2]

Clinical Application Preclinical
Acute Promyelocytic

Leukemia (APL)[6]

Relapsed or

Refractory APL[2]

Signaling Pathway and Experimental Workflow
To understand the mechanism of action and the methods for evaluating these compounds, the

following diagrams illustrate the Retinoic Acid signaling pathway and a typical experimental

workflow for assessing RAR agonist activity.
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Caption: Retinoic Acid Signaling Pathway.
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Preparation

Experiment

Analysis

1. Cell Culture
(e.g., HEK293T)

3. Co-transfection

2. Plasmid Preparation
(RAR, RARE-Luciferase)

4. Compound Treatment
(Triredisol, ATRA, etc.)

5. Incubation (24h)

6. Cell Lysis

7. Luciferase Assay

8. Data Analysis
(EC50 Calculation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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